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Compound of Interest

Compound Name: 2-Methylthio-ATP
CAS No.: 100020-57-3
Cat. No.: B1664558
Get Quote
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Executive Summary & Pharmacological Profile[1]

2-Methylthio-ATP (2-MeSATP) is a potent, non-selective purinergic receptor agonist with high

affinity for P2Y1, P2Y12, and P2X receptors. Structurally, the methylthiol substitution at the C-2
position confers significantly greater metabolic stability compared to endogenous ATP, making

it a critical tool for probing purinergic signaling in vivo.

Unlike selective antagonists used for therapeutic blockade, 2-MeSATP is primarily used to
mimic pathological signaling (e.g., inducing allodynia or bladder overactivity) or to interrogate
receptor-mediated physiological reflexes (e.g., vasodilation).

Key Pharmacological Characteristics
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Feature Description
Primary Targets P2Y1, P2Y12, P2Y13, P2X1, P2X3
. Resistant to rapid hydrolysis by ecto-
Stability )
nucleotidases (vs. ATP).
~25-30x more potent than ATP at P2Y1
Potency

receptors (hepatic models).

) ) Hypotension (1V), Platelet Aggregation (1V),
Physiological Effects ] o )
Nociception (i.t.), Bladder Reflex (Intravesical).

Chemical Preparation & Handling[2]

To ensure experimental reproducibility, strict adherence to solution chemistry is required. 2-
MeSATP is sensitive to freeze-thaw cycles and pH fluctuations.

» Vehicle: Phosphate Buffered Saline (PBS, pH 7.4) or physiological saline (0.9% NaCl).

o Stock Solution: Dissolve powder to 10-50 mM in PCR-grade water or PBS. Aliquot and store
at -20°C.

o Working Solution: Dilute fresh on the day of the experiment. Keep on ice.

e pH Check: Ensure final solution pH is 7.2—7.4; acidic solutions can trigger acid-sensing ion
channels (ASICs), confounding nociceptive data.

Systemic Administration: Intravenous (IV) Route

Objective: To study P2Y-mediated vasodilation (hypotension) or platelet activation.

Mechanistic Rationale

Systemic 2-MeSATP activates endothelial P2Y1 receptors, triggering the release of Nitric Oxide
(NO) and Endothelium-Derived Hyperpolarizing Factor (EDHF), resulting in rapid, transient
hypotension.

Protocol: IV Bolus in Anesthetized Rats
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e Anesthesia: Induce with isoflurane (3-4%) or urethane (1.2 g/kg IP) for stable cardiovascular
baseline.

e Cannulation: Cannulate the femoral vein for drug delivery and the femoral artery for blood
pressure monitoring.

o Baseline: Allow 20 minutes for blood pressure stabilization.

e Administration:
o Dose Range: 0.01 — 1.0 mg/kg (approx. 0.02 — 2 umol/kg).
o Volume: 100-200 pL bolus followed by 100 pL saline flush.

e Readout: Monitor Mean Arterial Pressure (MAP). Expect a sharp drop within 10-30 seconds,
recovering within 2-5 minutes.

Data Validation:
o Positive Control: Adenosine (0.1 mg/kg).
» Negative Control: Vehicle (Saline).

o Antagonist Check: Pre-treatment with MRS2179 (P2Y1 antagonist) should attenuate the
hypotensive response, confirming receptor specificity.

Central Administration: Intrathecal (i.t.)[3][4][5][6]
Route

Objective: To model neuropathic pain mechanisms (Microglial activation).

Mechanistic Rationale

In the spinal dorsal horn, 2-MeSATP activates microglial P2Y12 and neuronal P2X3 receptors.
Unlike opioids that inhibit pain, 2-MeSATP is pro-nociceptive; it mimics the ATP release seen
after nerve injury, driving microglia to release BDNF and cytokines (p38 MAPK pathway),
thereby inducing mechanical allodynia.
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Visualization: Spinal Nociceptive Pathway
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Caption: Pathway by which intrathecal 2-MeSATP mimics nerve injury-induced microglial
activation, leading to pain hypersensitivity.

Protocol: Lumbar Puncture in Mice

o Preparation: Restrain conscious mouse or lightly anesthetize (isoflurane).

Site: L5-L6 intervertebral space.

Injection: Use a 30G needle mated to a Hamilton syringe.
o Dose: 0.1 — 10 nmol per mouse.

o Volume: 5 L (strict limit to prevent cerebral spread).

Observation: Look for the "tail flick" reflex indicating successful dural puncture.

Readout: Von Frey filament testing 30, 60, and 120 minutes post-injection. Expect a
decrease in withdrawal threshold (allodynia).

Local Administration: Intravesical Route

Objective: To study bladder overactivity and sensory afferent sensitization.

Mechanistic Rationale
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ATP is a key neurotransmitter in the urothelium. Intravesical 2-MeSATP activates P2X3 and
P2Y receptors on suburothelial C-fibers, triggering the micturition reflex at lower filling volumes
(bladder overactivity).

Protocol: Cystometry in Rats

o Catheterization: Implant a PE-50 catheter into the bladder dome under anesthesia;
exteriorize at the neck. Allow 3 days recovery.

e Setup: Place conscious rat in a metabolic cage. Connect catheter to a pressure transducer
and infusion pump.

o Baseline: Infuse Saline (0.9%) at 10 mL/hr. Record 3—4 voiding cycles.
o Challenge: Switch infusion to 2-MeSATP solution.
o Concentration: 100 uM — 1 mM (in Saline).
o Note: 2-MeSATP is significantly more potent than ATP (typically used at 10 mM).

o Readout: Measure Inter-Contraction Interval (ICI). Expect ICI to shorten (frequency

increases).
Typical
. oA Primary Key
Route Species Dose / Volume
Readout Receptor
Conc.
Intravenous 0.03-0.3 Hypotension P2Y1
Rat 0.2mL _
(Iv) mg/kg (MAP drop) (Endothelial)
Intrathecal Tactile P2Y12
) Mouse 0.1-10nmol 5pL ) ) )
(i.t) Allodynia (Microglia)
) 100 M -1 ) Micturition
Intravesical Rat Continuous P2X3/P2Y
mM Frequency
Nocifensive P2X3
Intraplantar Mouse 10 - 50 nmol 20 pL

lifting/licking (Peripheral)
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Troubleshooting & Controls

o Desensitization: Purinergic receptors (especially P2Y1) desensitize rapidly. Allow >30 mins
washout between repeated IV boluses.

o Degradation: While 2-MeSATP is stable, in vivo half-life is still finite. Effects are typically
acute (minutes to hours).

o Specificity: Always use a selective antagonist (e.g., MRS2179 for P2Y1 or MRS2395 for
P2Y12) in a separate cohort to prove the observed effect is receptor-mediated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664558/docs#technical-application-note-optimizing-
in-vivo-delivery-of-2-methylthio-atp-2-mesatp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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